(E)-3-(dimethylamino)-1-[3-(3-methoxyphenyl)-2,1-benzisoxazol-5-yl]-2-propen-1-one

• IUPAC Name: (E)-3-(dimethylamino)-1-[3-(3-methoxyphenyl)-2,1-benzoxazol-5-yl]prop-2-en-1-one
• InChI: InChI=1S/C19H18N2O3/c1-21(2)10-9-18(22)13-7-8-17-16(12-13)19(24-20-17)14-5-4-6-15(11-14)23-3/h4-12H,1-3H3/b10-9+
• InChI Key: UURCKJAAKGOTEI-MDZDMXLPSA-N
• Canonical SMILES: CN(C)C=CC(=O)C1=CC2=C(ON=C2C=C1)C3=CC(=CC=C3)OC
• Isomeric SMILES: CN(C)/C=C/C(=O)C1=CC2=C(ON=C2C=C1)C3=CC(=CC=C3)OC
• Molecular Formula: C19H18N2O3
• Molecular Weight: 322.4 g/mol
• Solubility: 14.6 [ug/mL] (The mean of the results at pH 7.4)

Description

(E)-3-(dimethylamino)-1-[3-(3-methoxyphenyl)-2,1-benzisoxazol-5-yl]-2-propen-1-one is a useful research compound. Its molecular formula is C19H18N2O3 and its molecular weight is 322.364. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Structurally Diverse Compounds

One notable application of this compound is in the generation of a structurally diverse library of compounds through various chemical reactions. For example, it has been utilized as a starting material in alkylation and ring closure reactions, leading to the synthesis of a wide range of derivatives, including dithiocarbamates, thioethers, and various azole, pyrimidine, pyran, and benzo/naphtho(b)furan derivatives. This versatility underscores its potential in medicinal chemistry and drug discovery for creating compounds with varied biological activities (G. Roman, 2013).

Antifungal Agents

Another significant application is in the development of antifungal agents. Novel vanillin-chalcones and their derivatives, synthesized from related compounds, have shown notable antifungal activity against various fungal species. The study highlights the potential of these compounds in addressing fungal infections, with certain derivatives exhibiting fungicidal rather than fungistatic activities, making them potent candidates for antifungal therapeutics (L. A. Illicachi et al., 2017).

Corrosion Inhibition

In the field of materials science, derivatives of benzothiazole, closely related to the compound , have been synthesized and evaluated as corrosion inhibitors for carbon steel in acidic environments. These studies demonstrate the compound's potential application in protecting metals against corrosion, offering a promising avenue for extending the lifespan of metal components in industrial settings (Zhiyong Hu et al., 2016).

Enzymatic Substrate Synthesis

Furthermore, this compound has been involved in the synthesis of various substituted amino acid derivatives, illustrating its utility in creating enzymatic substrates. This application is crucial for biochemical research and drug development, enabling the study of enzyme-substrate interactions and the development of enzyme inhibitors (J. Brunel et al., 2005).